![molecular formula C5H6LiN3O2 B3004457 Lithium;2-(3-methyl-1,2,4-triazol-1-yl)acetate CAS No. 2402829-84-7](/img/structure/B3004457.png)
Lithium;2-(3-methyl-1,2,4-triazol-1-yl)acetate
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Overview
Description
Synthesis Analysis
The synthesis of lithium-based heterocyclic compounds involves multi-step processes, including catalyzed cycloaddition reactions, deprotection of functional groups, and lithiation of intermediates. For instance, a triethylene glycol-based 1,2,3-triazolate lithium salt with ionic liquid properties is synthesized through copper-catalyzed cycloaddition, followed by deprotection and lithiation steps . Similarly, the generation of (3,4-di-tert-butyl-1,4-dihydropyrazolo[5,1-c][1,2,4]triazin-4-yl)lithiums involves the interaction of a pyrazolo[5,1-c][1,2,4]triazine with alkyl lithium at low temperatures .
Molecular Structure Analysis
The molecular structures of lithium compounds can vary significantly, with lithium ions coordinating with different donor atoms. For example, in a zinc-lithium complex, the lithium ion exhibits a tetrahedral geometry, coordinated by three water molecules and one oxygen atom from a carboxylate group . The molecular structures of tris(pyrazolyl)hydroborato and tris(2-pyridylthio)methyl lithium compounds show uncommon trigonal pyramidal and trigonal monopyramidal coordination geometries for lithium .
Chemical Reactions Analysis
Lithium compounds can undergo various chemical reactions, including electrophilic substitutions and reactions with electrophiles to yield substituted derivatives. The lithiated reagents react with electrophiles such as benzophenone, methyl iodide, and phenyl isocyanate to give corresponding derivatives . Additionally, the interaction of lithium compounds with oxygen and proton donors can lead to selective attacks at specific positions in the heterocyclic ring .
Physical and Chemical Properties Analysis
The physical and chemical properties of lithium heterocyclic compounds are characterized using techniques such as NMR spectroscopy, differential scanning calorimetry, thermogravimetric analysis, broadband dielectric spectroscopy, electrochemical impedance spectroscopy, and cyclic voltammetry . These properties are crucial for the development of functional molecular and macromolecular lithium salts with potential applications in various fields, including ionic liquids and coordination chemistry.
Scientific Research Applications
Alkali Metal and Rhodium Complexes
Lithium, along with sodium and potassium, is used in the formation of salts of 1-methyl-3,5-diphenyl-4-methylamino-1,2,4-triaza-3,5-diborolyl. These alkali metal derivatives have shown extended 2D structures for lithium and sodium salts and a 1D structure for potassium. These structures are dominated by σ interactions, and π interactions are also present for the potassium derivative (Ly, Chow, Parvez, McDonald, & Roesler, 2007).
Synthesis of 2-(1-Aryltetrazol-5-yl)propanoic Acids
Lithium azide is used in reactions with N-arylisoxazol-5(2H)-ones to produce 2-(1-aryltetrazol-5-yl)acetic esters, which after certain processes yield 2-(1-aryltetrazol-5-yl) propanoic acids. These compounds demonstrated low antiinflammatory activity (Caiazza, Prager, & Schafer, 1995).
Anion Coordination Interactions in Solvates
Lithium salts, specifically Lithium 4,5-dicyano-1,2,3-triazaolate (LiDCTA) and Lithium 2-trifluoromethyl-4,5-dicyanoimidazole (LiTDI), are explored for their potential applications in lithium battery electrolytes. Their coordination modes with anions are a subject of study, offering insights into the structural aspects of these lithium salts in various solvates (McOwen, Delp, Paillard, Herriot, Han, Boyle, Sommer, & Henderson, 2014).
Continuous-Flow Synthesis
A novel, metal-free process for synthesizing 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid (1) is reported, highlighting an efficient condensation for triazole build-up under flow conditions. This method is noted for its atom economy, high selectivity, and environmental friendliness (Tortoioli, Friedli, Prud’homme, Richard-Bildstein, Kohler, Abele, & Vilé, 2020).
Lithium Salt with Ionic Liquid Properties
A triethylene glycol-based 1,2,3-triazolate lithium salt exhibiting ionic liquid properties at room temperature is synthesized, providing new opportunities for the development of functional molecular and macromolecular lithium salts (Flachard, Rolland, Obadia, Serghei, Bouchet, & Drockenmuller, 2018).
Future Directions
The future directions for “Lithium;2-(3-methyl-1,2,4-triazol-1-yl)acetate” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry . The development of more effective and potent agents based on the 1,2,4-triazole scaffold is one of the most clinical challenges in modern medicinal chemistry .
properties
IUPAC Name |
lithium;2-(3-methyl-1,2,4-triazol-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2.Li/c1-4-6-3-8(7-4)2-5(9)10;/h3H,2H2,1H3,(H,9,10);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNACEQTSRRYLT-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC1=NN(C=N1)CC(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6LiN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2402829-84-7 |
Source
|
Record name | lithium 2-(3-methyl-1H-1,2,4-triazol-1-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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